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Compound of Interest

Compound Name: Crotoxyphos

CAS No.: 326-12-5

Cat. No.: B1631034

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crotoxyphos is an organophosphate insecticide and acaricide used to control a variety of

pests on livestock and in agricultural settings. Due to its potential toxicity, monitoring its

residues in food products, water, and environmental samples is crucial for ensuring consumer

safety and regulatory compliance. Effective sample preparation is a critical step in the analytical

workflow for achieving accurate and reliable quantification of Crotoxyphos residues. This

document provides detailed application notes and protocols for the most common and effective

sample preparation techniques: QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid

Extraction (LLE).

The selection of the appropriate technique depends on the sample matrix, the required limit of

detection, and the available instrumentation. The following sections detail the principles,

protocols, and performance data for each method.
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The overall process for Crotoxyphos residue analysis, from sample receipt to final data

reporting, follows a standardized workflow. This ensures consistency and accuracy throughout

the analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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